2-{2-[4-(acetylamino)anilino]-2-oxoethoxy}-N-[2-(4-methoxyphenoxy)ethyl]benzamide

• Molecular Formula: C26H27N3O6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 2-[2-(4-acetamidoanilino)-2-oxoethoxy]-N-[2-(4-methoxyphenoxy)ethyl]benzamide
• InChI: InChI=1S/C26H27N3O6/c1-18(30)28-19-7-9-20(10-8-19)29-25(31)17-35-24-6-4-3-5-23(24)26(32)27-15-16-34-22-13-11-21(33-2)12-14-22/h3-14H,15-17H2,1-2H3,(H,27,32)(H,28,30)(H,29,31)
• InChI Key: DKQNUYIWYFWONK-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C(=O)NCCOC3=CC=C(C=C3)OC

Description

2-{2-[4-(acetylamino)anilino]-2-oxoethoxy}-N-[2-(4-methoxyphenoxy)ethyl]benzamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. This compound is also known as MLN8237 and is a selective inhibitor of Aurora A kinase. Aurora A kinase is a protein that is involved in cell division and is overexpressed in various types of cancer.

Mechanism of Action

MLN8237 is a selective inhibitor of Aurora A kinase. Aurora A kinase is a protein that is involved in cell division and is overexpressed in various types of cancer. MLN8237 inhibits the activity of Aurora A kinase, which leads to the inhibition of cell division and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
MLN8237 has been shown to have significant biochemical and physiological effects. It inhibits the activity of Aurora A kinase, which leads to the inhibition of cell division and the induction of apoptosis in cancer cells. MLN8237 has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MLN8237 has been studied in the treatment of other diseases such as Alzheimer's disease and multiple myeloma.

Advantages and Limitations for Lab Experiments

The advantages of using MLN8237 in lab experiments are that it is a selective inhibitor of Aurora A kinase and has been extensively studied for its potential use in cancer treatment. The limitations of using MLN8237 in lab experiments are that it is a chemical compound and may have potential toxicity issues.

Future Directions

There are several future directions for the research of MLN8237. One direction is the development of more potent and selective inhibitors of Aurora A kinase. Another direction is the study of MLN8237 in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, MLN8237 has been studied in the treatment of other diseases such as Alzheimer's disease and multiple myeloma, and further research in these areas is needed.

Synthesis Methods

The synthesis of MLN8237 involves the reaction of 4-acetylaniline with ethyl 2-bromo-2-oxoacetate to form 2-{2-[4-(acetylamino)anilino]-2-oxoethoxy}acetamide. This compound is then reacted with 4-methoxyphenol and sodium hydride to form 2-{2-[4-(acetylamino)anilino]-2-oxoethoxy}-N-[2-(4-methoxyphenoxy)ethyl]benzamide.

Scientific Research Applications

MLN8237 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. MLN8237 has also been studied in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, MLN8237 has been studied in the treatment of other diseases such as Alzheimer's disease and multiple myeloma.